Cas no 2963-69-1 (3b,7a,15a-Trihydroxyandrost-5-en-17-one)

3b,7a,15a-Trihydroxyandrost-5-en-17-one Properties

Names and Identifiers

• 3b,7a,15a-Trihydroxyandrost-5-en-17-one
• Androst-5-en-17-one, 3,7,15-trihydroxy-, (3beta,7alpha,15alpha)- (9CI)
• 2963-69-1
• (3beta,7alpha,15alpha)-3,7,15-Trihydroxy-androst-5-en-17-one
• DTXSID701036209
• SCHEMBL855786
• (3S,7S,8R,9S,10R,13S,14S,15S)-3,7,15-trihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• Androst-5-en-17-one, 3,7,15-trihydroxy-, (3beta,7alpha,15alpha)-
• 3beta,7alpha,15alpha-trihydroxy-5-androsten-17-one
• (3S, 7S, 8R, 9S, 10R, 13S, 14S, 15S)-3, 7, 15-trihydroxy-10, 13-dimethyl-1, 2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-17-one
• NS00011526
• +Expand

• MDL： MFCD11617959
• InChIKey： FTEHGIIZAGEILF-NSSDSGNWSA-N
• Inchi： InChI=1S/C19H28O4/c1-18-5-3-11(20)7-10(18)8-13(21)16-12(18)4-6-19(2)15(23)9-14(22)17(16)19/h8,11-14,16-17,20-22H,3-7,9H2,1-2H3/t11-,12-,13+,14-,16-,17-,18-,19+/m0/s1
• SMILES： C[C@@]12CC[C@@H](CC2=C[C@H]([C@@H]3[C@@H]1CC[C@]4(C)C(=O)C[C@@H]([C@@H]34)O)O)O

Computed Properties

• Exact Mass: 320.19900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 320.199
• Heavy Atom Count: 23
• Complexity: 570
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: 1.82080
• PSA: 77.76000
• Boiling Point: 517.456 °C at 760 mmHg
• Flash Point: 280.831 °C
• Density: 1.267